(5-bromopyridin-2-yl)(imino)methyl-lambda6-sulfanone
Overview
Description
(5-bromopyridin-2-yl)(imino)methyl-lambda6-sulfanone, also known as lambda6-sulfanone, is a compound that has many applications in scientific research. It is a highly useful reagent in organic synthesis, and is used in the synthesis of a variety of compounds, including pharmaceuticals and other materials. It is also used in biological research, as it can be used to study enzyme mechanisms and other biochemical and physiological processes.
Scientific Research Applications
Lambda6-sulfanone is widely used in scientific research due to its versatility and reactivity. It is used in the synthesis of a variety of compounds, including pharmaceuticals, polymers, and other materials. It also has applications in biological research, as it can be used to study enzyme mechanisms and other biochemical and physiological processes. In addition, (5-bromopyridin-2-yl)(imino)methyl-lambda6-sulfanoneanone can be used to study the stability of compounds in solution, and it can be used as a reagent in a variety of reactions, such as the synthesis of peptides.
Mechanism of Action
The mechanism of action of (5-bromopyridin-2-yl)(imino)methyl-lambda6-sulfanoneanone is not fully understood. However, it is believed that the compound acts as a catalyst in the formation of various products from starting materials, and that it can also act as a reducing agent. Additionally, it is believed that the compound can act as a proton donor, and that it can also act as an oxidizing agent.
Biochemical and Physiological Effects
The biochemical and physiological effects of (5-bromopyridin-2-yl)(imino)methyl-lambda6-sulfanoneanone are not well understood. However, it is believed that the compound can affect the activity of enzymes, and that it can also affect the activity of other proteins. Additionally, it is believed that the compound can affect the activity of cell membranes, and that it can also affect the activity of other cellular components.
Advantages and Limitations for Lab Experiments
Lambda6-sulfanone has several advantages for lab experiments. It is a highly reactive compound, and it can be used in a variety of reactions. Additionally, it is relatively stable in solution, and it is not toxic. However, there are also some limitations to using (5-bromopyridin-2-yl)(imino)methyl-lambda6-sulfanoneanone in lab experiments. For example, it can be difficult to purify, and it can be difficult to store. Additionally, the compound can be expensive and difficult to obtain.
Future Directions
There are several potential future directions for research involving (5-bromopyridin-2-yl)(imino)methyl-lambda6-sulfanoneanone. One potential area of research is the development of new synthesis methods for the compound. Additionally, further research could be conducted on the biochemical and physiological effects of the compound. Additionally, research could be conducted on the mechanisms of action of the compound, as well as its potential applications in drug discovery and other areas. Finally, further research could be conducted on the stability of the compound in solution, and on its potential uses as a reagent in a variety of reactions.
Synthesis Methods
Lambda6-sulfanone is a versatile compound that can be synthesized in a variety of ways. One method involves the reaction of 5-bromopyridine with iminomethyl (5-bromopyridin-2-yl)(imino)methyl-lambda6-sulfanoneanone in the presence of a base such as sodium hydroxide or potassium carbonate. The reaction is carried out at room temperature, and the product is purified by recrystallization. The yield of the reaction is typically in the range of 50-70%.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (5-bromopyridin-2-yl)(imino)methyl-lambda6-sulfanone involves the reaction of 5-bromopyridine-2-carbaldehyde with thiosemicarbazide followed by oxidation with hydrogen peroxide to yield the desired product.", "Starting Materials": [ "5-bromopyridine-2-carbaldehyde", "thiosemicarbazide", "hydrogen peroxide" ], "Reaction": [ "Step 1: React 5-bromopyridine-2-carbaldehyde with thiosemicarbazide in ethanol to yield (5-bromopyridin-2-yl)(imino)methylthiourea.", "Step 2: Oxidize (5-bromopyridin-2-yl)(imino)methylthiourea with hydrogen peroxide in acetic acid to yield (5-bromopyridin-2-yl)(imino)methyl-lambda6-sulfanone." ] } | |
CAS RN |
1632310-37-2 |
Molecular Formula |
C6H7BrN2OS |
Molecular Weight |
235.1 |
Purity |
95 |
Origin of Product |
United States |
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